![molecular formula C7H15NO2 B569847 (R)-Methyl 2-amino-3,3-dimethylbutanoate CAS No. 112245-08-6](/img/structure/B569847.png)
(R)-Methyl 2-amino-3,3-dimethylbutanoate
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Overview
Description
“®-Methyl 2-amino-3,3-dimethylbutanoate” is a chemical compound with the IUPAC name tert-butyl ®-2-amino-3,3-dimethylbutanoate hydrochloride . It has a molecular weight of 223.74 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for “®-Methyl 2-amino-3,3-dimethylbutanoate” is 1S/C10H21NO2.ClH/c1-9(2,3)7(11)8(12)13-10(4,5)6;/h7H,11H2,1-6H3;1H/t7-;/m0./s1 . This code provides a detailed description of the molecule’s structure, including its stereochemistry.Physical And Chemical Properties Analysis
“®-Methyl 2-amino-3,3-dimethylbutanoate” is a powder at room temperature . It is stored at 4 degrees Celsius . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Reactions
(R)-Methyl 2-amino-3,3-dimethylbutanoate is a chemical of interest in synthetic chemistry, particularly in the synthesis of chiral compounds. The synthesis of (R)- and (S)-2-N-methylamino-2,3-dimethylbutanamides from (R)- and (S)-2-amino-2,3-dimethylbutanamides involves reductive benzylation followed by methylation, showcasing its utility in producing compounds with high yields but low enantioselectivity in certain reactions (Drabina, Sedlák, Růžička, Malkov, & Kočovský, 2008).
Catalysis
Its derivatives have been used in catalysis. For instance, complexes derived from certain isomers of this compound can catalyze Kharash–Sosnovsky allylic oxidation, although the enantioselectivity of these reactions has been found to be low (Drabina, Sedlák, Růžička, Malkov, & Kočovský, 2008).
Microbial Synthesis
In the field of biotechnology, this compound has been a focus in the microbial synthesis of chiral amines. For example, Arthrobacter sp. KNK168 has been shown to exhibit (R)-enantioselective transaminase activity, converting prochiral ketones into chiral (R)-amines, highlighting the importance of microbial processes in asymmetric synthesis (Iwasaki, Yamada, Kizaki, Ikenaka, & Hasegawa, 2005).
Spectroscopic Studies
Spectroscopic techniques have been applied to study the catalytic reactions involving derivatives of this compound, such as in the hydroformylation of 3,3-dimethylbut-1-ene. These studies have utilized techniques like in situ FTIR spectroscopy to identify and analyze the reaction intermediates and products (Li, Widjaja, & Garland, 2003).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm to health . Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
methyl (2R)-2-amino-3,3-dimethylbutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-7(2,3)5(8)6(9)10-4/h5H,8H2,1-4H3/t5-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCYLIGGIKNKWQX-YFKPBYRVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@H](C(=O)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112245-08-6 |
Source
|
Record name | Methyl D-tert-leucinate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0112245086 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | METHYL D-TERT-LEUCINATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T6V0OU037M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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